Cas no 1344-37-2 (Pigment Yellow 34DISCONTINUED)

• Product Name: Pigment Yellow 34DISCONTINUED
• CAS No: 1344-37-2
• MF: CrO₄Pb
• MW: 323.193698883057
• CID: 41306
• Update Time: 2025-07-11

Pigment Yellow 34DISCONTINUED Chemical and Physical Properties

Names and Identifiers

• lead sulfochromate yellow
• Pigment Yellow 34
• C.I. 77603
• Lead chromate
• LIGHT CHROME YELLOW
• C.I. PIGMENT YELLOW 34
• MEDIUM CHROME YELLOW
• lead(2+),tetraoxido(oxo)chromium
• PIGMENT YELLOW 34, C.I.77603
• c 103
• Blue15-4
• C.I.14085
• c.i. 77600
• KROLORYELLOW
• PRIMROSEYELLOW
• CHROME YELLOW 34
• Lemon Chrome Yellow
• DEEP CHROMEYELLOW
• Pigment Yellow 34DISCONTINUED

• Inchi： 1S/Cr.4O.Pb/q;;;2*-1;+2
• InChI Key： MOUPNEIJQCETIW-UHFFFAOYSA-N
• SMILES： [Pb+2].[Cr]([O-])([O-])(=O)=O

Computed Properties

• Exact Mass: 323.89700
• Monoisotopic Mass: 547.868
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Color/Form: Bright yellow monoclinic crystals
• Density: 1.73 (20 C)
• Boiling Point: 157
• Flash Point: 41
• PSA: 80.26000
• LogP: -0.85600
• Solubility: Insoluble in water \ oil and acetic acid, soluble in strong alkali and inorganic strong acid. It turns black in case of hydrogen sulfide and orange red in case of alkali

Pigment Yellow 34DISCONTINUED Security Information

• Hazardous Material transportation number：2291
• Hazard Category Code： 61-33-40-50/53-62
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Storage Condition：Keep tightly closed in a cool place and tightly closed in a sealed container.
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R61
• Packing Group：III
• Hazard Level：6.1(b)